Cyclizine dihydrochloride

• IUPAC Name: 1-benzhydryl-4-methylpiperazine;dihydrochloride
• InChI: InChI=1S/C18H22N2.2ClH/c1-19-12-14-20(15-13-19)18(16-8-4-2-5-9-16)17-10-6-3-7-11-17;;/h2-11,18H,12-15H2,1H3;2*1H
• InChI Key: CKLJCUGYMOMAEJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(C2=CC=CC=C2)C3=CC=CC=C3.Cl.Cl
• Molecular Formula: C18H24Cl2N2
• DSSTOX Substance ID: DTXSID2047773
• Molecular Weight: 339.3 g/mol
• CAS RN: 5897-18-7, 303-25-3

Description

Cyclizine dihydrochloride is a piperazine-derivative antihistamine used primarily as an antiemetic and antivertigo agent. It is commonly used to prevent and treat nausea, vomiting, and dizziness associated with motion sickness and vertigo . This compound is also used in the management of nausea and vomiting postoperatively and in patients undergoing chemotherapy .

Scientific Research Applications

Cyclizine dihydrochloride has a wide range of scientific research applications:

Chemistry: Used as a model compound in studies of antihistamine activity and piperazine derivatives.

Biology: Investigated for its effects on the central nervous system and its potential neuroprotective properties.

Medicine: Extensively studied for its antiemetic and antivertigo effects, particularly in the context of motion sickness and postoperative care.

Industry: Utilized in the formulation of various pharmaceutical products for the treatment of nausea and vomiting.

Mechanism of Action

Cyclizine dihydrochloride exerts its effects primarily through its antihistaminic and anticholinergic properties. It acts as a histamine H1 receptor antagonist, blocking the action of histamine in the central nervous system . This action helps to reduce nausea and vomiting by inhibiting the chemoreceptor trigger zone and vestibular pathways . Additionally, cyclizine has central anticholinergic effects, which contribute to its antiemetic properties .

Safety and Hazards

Cyclizine should be used with caution in patients with prostatic hypertrophy, urinary retention, or angle-closure glaucoma. Overdose symptoms may include extreme drowsiness, confusion, agitation, hallucinations, rapid heartbeats, fever, slowed breathing, seizure, and uncontrollable movements of your lips, tongue, or face.

Biochemical Analysis

Biochemical Properties

Cyclizine Dihydrochloride is a piperazine-derivative antihistamine . It interacts with histamine H1 receptors, exhibiting antagonist activity . The drug depresses labyrinth excitability and vestibular stimulation, and it may affect the medullary chemoreceptor trigger zone . It also possesses anticholinergic, antihistaminic, central nervous system depressant, and local anesthetic effects .

Cellular Effects

This compound has significant effects on various types of cells and cellular processes. It influences cell function by depressing labyrinth excitability and vestibular stimulation, which can help prevent and treat nausea, vomiting, and dizziness associated with motion sickness . It may also affect the medullary chemoreceptor trigger zone, which plays a crucial role in the vomiting reflex .

Molecular Mechanism

Its central anticholinergic properties are partially responsible for its effects . It may inhibit the part of the midbrain known collectively as the emetic center . It also possesses anticholinergic, antihistaminic, central nervous system depressant, and local anesthetic effects .

Temporal Effects in Laboratory Settings

This compound has been reported to produce its antiemetic effect within two hours and lasts approximately four hours . In a single adult male volunteer, urine collected over the following 24 hours contained less than 1% of the total dose administered .

Metabolic Pathways

This compound is metabolized to its N-demethylated derivative, norcyclizine, which has little antihistaminic (H1) activity compared to Cyclizine .

Transport and Distribution

This compound is well absorbed from the gastrointestinal tract . Following oral administration, effects develop within 30 minutes, are maximal within 1-2 hours, and last for 4-6 hours . In healthy adult volunteers, the administration of a single oral dose of 50 mg Cyclizine resulted in a peak plasma concentration of approximately 70 ng/mL occurring at about two hours after drug administration .

Subcellular Localization

Given its mechanism of action, it is likely that the drug interacts with histamine H1 receptors, which are located on the cell membrane, and may also have effects on the central nervous system .

Preparation Methods

Synthetic Routes and Reaction Conditions

Cyclizine dihydrochloride is synthesized through a multi-step process involving the reaction of benzhydryl chloride with N-methylpiperazine. The reaction typically occurs in the presence of a base such as sodium hydroxide, followed by the addition of hydrochloric acid to form the dihydrochloride salt .

Industrial Production Methods

In industrial settings, the production of this compound involves large-scale synthesis using similar reaction conditions. The process is optimized for high yield and purity, with careful control of reaction parameters such as temperature, pressure, and pH .

Chemical Reactions Analysis

Types of Reactions

Cyclizine dihydrochloride undergoes various chemical reactions, including:

Oxidation: Cyclizine can be oxidized to form norcyclizine, its major metabolite.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Substitution: Reagents such as alkyl halides and acyl chlorides are used under basic conditions.

Major Products

Norcyclizine: Formed through the oxidation of cyclizine.

Substituted Cyclizine Derivatives: Formed through nucleophilic substitution reactions.

Comparison with Similar Compounds

Similar Compounds

Meclizine: Another piperazine-derivative antihistamine used for similar indications.

Dimenhydrinate: An antihistamine with antiemetic properties, commonly used to treat motion sickness.

Prochlorperazine: A phenothiazine derivative used to treat severe nausea and vomiting.

Uniqueness

Cyclizine dihydrochloride is unique in its combination of antihistaminic and anticholinergic properties, making it particularly effective for the treatment of motion sickness and vertigo . Compared to meclizine and dimenhydrinate, cyclizine has a faster onset of action and fewer sedative effects . Prochlorperazine, while effective, has a broader range of side effects and is not as commonly used for motion sickness .